![molecular formula C8H8N2O4 B1604077 3-(Methylamino)-4-nitrobenzoic acid CAS No. 214778-10-6](/img/structure/B1604077.png)
3-(Methylamino)-4-nitrobenzoic acid
Overview
Description
3-(Methylamino)-4-nitrobenzoic acid (MNB) is an important organic compound with a wide range of scientific and industrial applications. It is a highly stable, colorless crystalline solid that is soluble in water and most organic solvents. MNB has been used for many different purposes, including its use in chemical synthesis and as a reagent in various scientific applications. In addition, MNB has been studied for its biochemical and physiological effects, as well as its potential for use in various laboratory experiments.
Scientific Research Applications
Spectroscopic Identification and Structural Features
3-(Methylamino)-4-nitrobenzoic acid, a derivative of nitrobenzoic acid, has been studied for its spectral features using Fourier transform infrared, Raman, and UV–visible techniques. Detailed interpretation of vibrational spectral assignments and geometrical parameters reveal its bioactive conformer is in a planar position. The red-shifted N–H stretching wavenumber describes N–H⋯O intramolecular hydrogen bonding. Vibrational modes contributing to bioactivity, particularly in the benzene ring, have been identified, indicating its potential in antipsychotic drug applications (Julie et al., 2019).
Synthesis Applications
In synthetic chemistry, this compound has been utilized in various synthesis processes. For instance, its role in the synthesis of Dabigatran Etexilate, an anticoagulant drug, has been documented. It's synthesized through a multi-step process involving condensation, catalytic hydrogenation, and acylation, demonstrating its versatility in pharmaceutical synthesis (Guohua, 2013).
Anti-Cancer Activity
A novel application of this compound in cancer research is evident. A heterocyclic compound designed using it as a starting material showed in vitro anti-cancer activity against gastric cancer cell lines. This indicates its potential as a precursor in developing anti-cancer drugs (Liu et al., 2019).
Optical and Nonlinear Optical Properties
In optics, this compound's derivatives have been studied for their nonlinear optical properties. For instance, the compound 4-[4-(N-n-dodecyl-N-methylamino)phenylazo]-3-nitrobenzoic acid (DPNA) showed notable frequency doubling capabilities when used in Langmuir-Blodgett multilayers. This suggests potential applications in optical devices and photonics (Allen et al., 1987).
Thermodynamic Modeling and Solubility
The solubility and thermodynamic properties of this compound and its derivatives have been extensively studied. This research is essential for understanding its behavior in various solvents, which is critical for its application in drug formulation and chemical synthesis (Acree et al., 2017).
properties
IUPAC Name |
3-(methylamino)-4-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c1-9-6-4-5(8(11)12)2-3-7(6)10(13)14/h2-4,9H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIUGFPYSYODUEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10623360 | |
Record name | 3-(Methylamino)-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
214778-10-6 | |
Record name | 3-(Methylamino)-4-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.